Cas no 1796992-10-3 (N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide
• CAS No: 1796992-10-3
• MF: C₁₇H₁₇F₃N₄O
• MW: 350.338293790817
• CID: 5369951
• Update Time: 2025-07-02

N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(1-Pyrrolidinyl)-2-pyrimidinyl]methyl]-3-(trifluoromethyl)benzamide
• N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide

• Inchi： 1S/C17H17F3N4O/c18-17(19,20)13-5-3-4-12(10-13)16(25)22-11-14-21-7-6-15(23-14)24-8-1-2-9-24/h3-7,10H,1-2,8-9,11H2,(H,22,25)
• InChI Key： GDLPIDVRLYHTGQ-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N2CCCC2)=N1)(=O)C1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.4±45.0 °C(Predicted)
• pka: 13.09±0.46(Predicted)

Additional information on N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide

Recent Advances in the Study of N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide (CAS: 1796992-10-3)

The compound N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide (CAS: 1796992-10-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique pyrrolidinyl-pyrimidine scaffold and trifluoromethylbenzamide moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the compound's role as a modulator of specific protein-protein interactions (PPIs) and enzymatic activities. One notable area of investigation is its potential as an inhibitor of kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro assays have demonstrated that N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide exhibits selective inhibition against certain kinase targets, with IC50 values in the low micromolar range. These findings suggest its utility as a lead compound for the development of novel kinase inhibitors.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and selectivity. Modifications to the pyrrolidinyl and pyrimidine moieties have been explored to enhance binding affinity and pharmacokinetic properties. For instance, substituting the pyrrolidine ring with other heterocycles has yielded derivatives with improved metabolic stability and oral bioavailability. Additionally, the trifluoromethyl group has been identified as a critical pharmacophore, contributing to both the compound's binding affinity and its ability to penetrate cell membranes.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of inflammatory diseases and certain cancers have shown promising results, with the compound demonstrating significant efficacy in reducing disease progression. Notably, its favorable safety profile and minimal off-target effects make it a promising candidate for further clinical development. However, challenges remain, including the need for improved solubility and reduced plasma protein binding to enhance its therapeutic index.

Beyond its direct therapeutic applications, N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide has also been employed as a chemical probe to study biological pathways. Its ability to selectively target specific kinases has provided insights into the regulation of cellular signaling networks, offering a valuable tool for basic research. Furthermore, its use in combination therapies is being explored, with preliminary data suggesting synergistic effects when co-administered with other targeted agents.

In conclusion, the compound N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-3-(trifluoromethyl)benzamide (CAS: 1796992-10-3) represents a promising avenue for drug discovery, with applications spanning oncology, inflammation, and beyond. Continued research efforts are expected to further elucidate its mechanism of action and optimize its pharmacological properties, paving the way for its transition into clinical trials. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside, highlighting the need for continued investment in chemical biology and medicinal chemistry research.